Cas no 1805312-58-6 (3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine)
3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—an amino group, a reactive bromomethyl substituent, and a difluoromethyl group—make it a valuable intermediate for constructing complex heterocyclic frameworks. The bromomethyl moiety facilitates further functionalization through nucleophilic substitution, while the difluoromethyl group enhances metabolic stability in bioactive molecules. This compound is particularly useful in the development of fluorinated analogs, leveraging the electronic and steric effects of fluorine to fine-tune physicochemical properties. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic applications.
1805312-58-6 structure
Product Name:3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine
CAS No:1805312-58-6
MF:C7H7BrF2N2
MW:237.044687509537
CID:4845046
Update Time:2025-10-13
3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine
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- Inchi： 1S/C7H7BrF2N2/c8-2-6-5(11)1-4(3-12-6)7(9)10/h1,3,7H,2,11H2
- InChI Key： UWUVRVWOGUBHTO-UHFFFAOYSA-N
- SMILES： BrCC1C(=CC(C(F)F)=CN=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 1.4
- Topological Polar Surface Area: 38.9
3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029079928-250mg |
3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine |
1805312-58-6 | 97% | 250mg |
$484.80 | 2022-04-01 | |
| Alichem | A029079928-500mg |
3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine |
1805312-58-6 | 97% | 500mg |
$798.70 | 2022-04-01 | |
| Alichem | A029079928-1g |
3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine |
1805312-58-6 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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